Cas no 2639444-41-8 (tert-butyl N-(4,4-difluoro-2,5-dihydroxypentyl)carbamate)

• Product Name: tert-butyl N-(4,4-difluoro-2,5-dihydroxypentyl)carbamate
• CAS No: 2639444-41-8
• MF: C₁₀H₁₉F₂NO₄
• MW: 255.258970499039
• CID: 5642326
• PubChem ID: 165898669
• Update Time: 2025-10-29

tert-butyl N-(4,4-difluoro-2,5-dihydroxypentyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2639444-41-8
• tert-butyl N-(4,4-difluoro-2,5-dihydroxypentyl)carbamate
• EN300-28228705

• Inchi： 1S/C10H19F2NO4/c1-9(2,3)17-8(16)13-5-7(15)4-10(11,12)6-14/h7,14-15H,4-6H2,1-3H3,(H,13,16)
• InChI Key： XSDDOCGIADMKOF-UHFFFAOYSA-N
• SMILES： FC(CO)(CC(CNC(=O)OC(C)(C)C)O)F

Computed Properties

• Exact Mass: 255.12821441g/mol
• Monoisotopic Mass: 255.12821441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 78.8Ų

Additional information on tert-butyl N-(4,4-difluoro-2,5-dihydroxypentyl)carbamate

tert-butyl N-(4,4-difluoro-2,5-dihydroxypentyl)carbamate: A Comprehensive Overview

tert-butyl N-(4,4-difluoro-2,5-dihydroxypentyl)carbamate, identified by the CAS number 2639444-41-8, is a specialized organic compound with significant applications in various fields. This compound has garnered attention in recent years due to its unique chemical properties and potential uses in pharmaceuticals and agrochemicals. The structure of this compound is characterized by a tert-butyl group attached to a carbamate moiety, which is further linked to a pentyl chain containing two hydroxyl groups and two fluorine atoms. This combination of functional groups imparts versatile reactivity and selectivity, making it a valuable molecule for researchers and industry professionals alike.

The synthesis of tert-butyl N-(4,4-difluoro-2,5-dihydroxypentyl)carbamate involves a multi-step process that typically begins with the preparation of the corresponding alcohol. Recent advancements in catalytic asymmetric synthesis have enabled the efficient production of enantiomerically pure derivatives, which are crucial for pharmacological studies. The use of transition metal catalysts has significantly improved the yield and stereoselectivity of these reactions, aligning with the growing demand for sustainable and efficient chemical processes.

In terms of applications, this compound has shown promise in the development of novel agrochemicals. Its ability to inhibit specific enzymes involved in plant growth regulation has led to its consideration as a potential herbicide or plant growth regulator. Recent studies published in leading agricultural journals have highlighted its effectiveness in controlling weed growth without adverse effects on crops. Furthermore, its role as an intermediate in the synthesis of more complex molecules has been explored in medicinal chemistry, where it serves as a building block for bioactive compounds targeting various disease states.

The pharmacological profile of tert-butyl N-(4,4-difluoro-2,5-dihydroxypentyl)carbamate has been extensively studied in preclinical models. Research indicates that it exhibits moderate activity against certain cancer cell lines, suggesting potential anti-tumor properties. Additionally, its ability to modulate cellular signaling pathways makes it a candidate for drug development programs targeting chronic inflammatory diseases. Recent findings from collaborative studies between academic institutions and pharmaceutical companies have underscored the importance of further exploring its therapeutic potential.

From an environmental perspective, understanding the biodegradation pathways of CAS 2639444-41-8 is critical for assessing its ecological impact. Studies conducted under controlled laboratory conditions reveal that this compound undergoes rapid microbial degradation under aerobic conditions, minimizing its persistence in aquatic environments. These results are particularly relevant for regulatory agencies evaluating its safety profile for agricultural use.

In conclusion, tert-butyl N-(4,4-difluoro-2,5-dihydroxypentyl)carbamate stands out as a versatile and promising compound with diverse applications across multiple industries. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development. As scientific advancements continue to unfold, this compound is expected to play an increasingly significant role in both academic and industrial settings.